Cas no 2680883-80-9 (3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid)

• Product Name: 3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid
• CAS No: 2680883-80-9
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 5637385
• PubChem ID: 165936708
• Update Time: 2025-05-24

3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680883-80-9
• 3-(2,2,2-trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid
• EN300-28290871
• 3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid

• Inchi： 1S/C14H16F3NO3/c1-7-4-9(3)10(5-8(7)2)11(6-12(19)20)18-13(21)14(15,16)17/h4-5,11H,6H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： NLTGSODVJCUDLO-UHFFFAOYSA-N
• SMILES： FC(C(NC(CC(=O)O)C1C=C(C)C(C)=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid

Research Brief on 3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid (CAS: 2680883-80-9)

In recent years, the compound 3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid (CAS: 2680883-80-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and trimethylphenyl groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid involves a multi-step process that ensures high purity and yield. Recent studies have optimized the reaction conditions, employing advanced catalytic systems and green chemistry principles to minimize by-products and enhance efficiency. The compound's structural features, particularly the trifluoroacetamido moiety, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Biological studies have revealed that this compound exhibits notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, in vitro assays demonstrated its ability to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. These findings suggest potential applications in developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to traditional therapies. Additionally, preliminary data indicate that the compound may modulate other biological targets, warranting further investigation into its mechanism of action.

In the context of drug development, 3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid has been explored as a scaffold for designing novel therapeutics. Its structural versatility allows for modifications that can enhance potency, selectivity, and pharmacokinetic properties. Recent computational modeling studies have identified key interactions between the compound and its target proteins, providing insights for rational drug design. These efforts are complemented by in vivo studies, which have shown favorable toxicity profiles and metabolic stability in animal models.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, long-term safety, and formulation optimization need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of therapies based on this compound.

In conclusion, 3-(2,2,2-Trifluoroacetamido)-3-(2,4,5-trimethylphenyl)propanoic acid represents a promising candidate in the realm of chemical biology and drug discovery. Its unique chemical properties and biological activity underscore its potential as a therapeutic agent. Continued research and development efforts will be crucial to fully realize its applications and bring innovative treatments to patients.